Cas no 850568-73-9 ((3-Chloro-4-fluoro-5-nitrophenyl)boronic acid)

• Product Name: (3-Chloro-4-fluoro-5-nitrophenyl)boronic acid
• CAS No: 850568-73-9
• MF: C₆H₄BClFNO₄
• MW: 219.362664222717
• CID: 716964
• PubChem ID: 44717771
• Update Time: 2025-04-19

(3-Chloro-4-fluoro-5-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-fluoro-5-nitrophenyl)boronic acid
• 3-Chloro-4-fluoro-5-nitrobenzeneboronic acid
• (3-chloro-4-fluoro-5-nitro-phenyl)boronic acid
• 3-Chloro-4-fluoro-5-nitrophenylboronic acid
• Boronic acid,B-(3-chloro-4-fluoro-5-nitrophenyl)-
• PC9596
• AB26442
• (3-CHLORO-4-FLUORO-5-NITRO)BENZENEBORONIC ACID
• AKOS015849010
• (3-chloro-4-fluoro-5-nitrophenyl)boronicacid
• 850568-73-9
• C6H4BClFNO4
• DTXSID00660325

• MDL： MFCD06659837
• Inchi： 1S/C6H4BClFNO4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2,11-12H
• InChI Key： FSLZXVIDAWGPGT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(B(O)O)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.99100
• Monoisotopic Mass: 218.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• Density: 1.62
• Melting Point: 120-124
• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.569
• PSA: 86.28000
• LogP: 0.59030

(3-Chloro-4-fluoro-5-nitrophenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold